(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-3-(1,3-benzodioxol-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C20H19NO5S/c22-20(9-7-15-6-8-18-19(12-15)26-14-25-18)21-11-10-17(13-21)27(23,24)16-4-2-1-3-5-16/h1-9,12,17H,10-11,13-14H2/b9-7+
• InChI Key: FLCYDSPPKUIMDB-VQHVLOKHSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)C2=CC=CC=C2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CN(CC1S(=O)(=O)C2=CC=CC=C2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H19NO5S
• Molecular Weight: 385.4 g/mol
• CAS No.: 1706486-88-5

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H19NO5S and its molecular weight is 385.43. The purity is usually 95%.
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Scientific Research Applications

Fascinating Variability in Chemistry and Properties

Research has explored the chemistry and properties of compounds containing benzodioxole and pyrrolidine functionalities. These studies highlight the preparation, properties, and potential applications of such compounds, including their spectroscopic properties, structures, and biological activities. The exploration of analogues suggests potential interest in similar compounds (Boča, Jameson, & Linert, 2011).

Enzymatic Degradation of Organic Pollutants

Enzymatic approaches using redox mediators have been highlighted for their effectiveness in degrading various organic pollutants. This method enhances the efficiency of degradation, suggesting that compounds with specific functionalities, such as those related to the query, could play a role in environmental remediation technologies (Husain & Husain, 2007).

Antimicrobial and Antineoplastic Potential

Compounds featuring pyrrolidine and related scaffolds have been investigated for their bioactive properties, including antimicrobial and antineoplastic (anti-cancer) activities. This underscores the relevance of exploring the therapeutic potentials of such chemical structures in developing new drugs (Li Petri et al., 2021).

Advances in Hydroxycoumarin Chemistry

Hydroxycoumarins, structurally related to the compound of interest through the benzodioxole moiety, have been noted for their chemical, photochemical, and biological properties. This indicates the broad scope of applications for compounds with such functionalities in various biological fields (Yoda, 2020).

Pharmacological Importance of Isoquinoline Derivatives

Isoquinoline derivatives, related by their aromatic and heterocyclic nature, have been documented for their diverse biological activities, including antimicrobial, antitumor, and antiviral effects. This underscores the pharmacological significance of exploring compounds with complex aromatic structures for therapeutic applications (Danao et al., 2021).